Cas no 799269-21-9 (13,15-Cassadiene-6,17,18-triol; 6β-form, 18-Ac)

• Product Name: 13,15-Cassadiene-6,17,18-triol; 6β-form, 18-Ac
• CAS No: 799269-21-9
• MF: C₂₂H₃₄O₄
• MW: 362.502967357636
• CID: 6664134
• Update Time: 2024-03-02

13,15-Cassadiene-6,17,18-triol; 6β-form, 18-Ac Chemical and Physical Properties

Names and Identifiers

• Chagresnol
• (-)-Chagresnol
• 13,15-Cassadiene-6,17,18-triol; 6β-form, 18-Ac

• Inchi： 1S/C22H34O4/c1-5-15-7-8-18-16(17(15)12-23)11-19(25)20-21(3,13-26-14(2)24)9-6-10-22(18,20)4/h5,16,18-20,23,25H,1,6-13H2,2-4H3
• InChI Key： PAKBXHOEKOBBDP-UHFFFAOYSA-N
• SMILES： CC(OCC1(C2C(C3C(CC2O)C(CO)=C(C=C)CC3)(C)CCC1)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• XLogP3: 3.875

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Isocopalane and spongiane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Isocopalane and spongiane diterpenoids